Cas no 1207009-27-5 (5-(furan-2-yl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-1,2-oxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-1,2-oxazole-3-carboxamide
• CAS No: 1207009-27-5
• MF: C₁₂H₁₀N₄O₄
• MW: 274.23220205307
• CID: 5947970
• PubChem ID: 45497216
• Update Time: 2025-10-30

5-(furan-2-yl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-1,2-oxazole-3-carboxamide
• 5-(furan-2-yl)-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-1,2-oxazole-3-carboxamide
• 1207009-27-5
• VU0521065-1
• AKOS024519230
• F5791-3363
• 5-(furan-2-yl)-N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)isoxazole-3-carboxamide

• Inchi： 1S/C12H10N4O4/c1-7-14-15-11(19-7)6-13-12(17)8-5-10(20-16-8)9-3-2-4-18-9/h2-5H,6H2,1H3,(H,13,17)
• InChI Key： RMJYGPYBXHULNH-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(C(NCC2=NN=C(C)O2)=O)=N1

Computed Properties

• Exact Mass: 274.07020481g/mol
• Monoisotopic Mass: 274.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 107Ų

Additional information on 5-(furan-2-yl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-1,2-oxazole-3-carboxamide

5-(Furan-2-yl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-1,2-oxazole-3-carboxamide: A Comprehensive Overview

CAS No. 1207009-27-5 corresponds to the compound known as 5-(furan-2-yl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-1,2 oxazole-3-carboxamide. This compound is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. Its unique chemical composition and functional groups make it a promising candidate for various applications in drug discovery and development.

The molecular structure of this compound is characterized by the presence of a furan ring system and a 1,3,4 oxadiazole moiety. These structural elements contribute to its potential biological activity and stability. Recent studies have highlighted the importance of such heterocyclic compounds in modulating enzyme activity and receptor interactions, making them valuable tools in the design of novel therapeutic agents.

One of the most notable aspects of this compound is its ability to act as a carboxamide, which is a functional group commonly found in many bioactive molecules. The carboxamide group plays a crucial role in hydrogen bonding and intermolecular interactions, which are essential for its pharmacological activity. Researchers have demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory therapies.

In addition to its enzymatic activity, this compound has shown promising results in preclinical studies targeting neurodegenerative diseases. The integration of the furan ring and the oxadiazole moiety into its structure enhances its ability to cross the blood-brain barrier, making it a viable candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying its neuroprotective effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the furan ring through cyclization reactions and the subsequent coupling with the oxadiazole moiety. Researchers have optimized these steps using green chemistry principles to minimize environmental impact while maintaining product quality.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its molecular formula and structural integrity, providing a solid foundation for further research. The compound's stability under various storage conditions has also been evaluated, ensuring its suitability for long-term use in experimental settings.

In terms of applications beyond medicine, this compound has shown potential in agrochemicals due to its ability to inhibit plant pathogens. Its unique chemical properties make it an effective fungicide with minimal toxicity to non-target organisms. Ongoing research is focused on optimizing its formulation for agricultural use while maintaining its efficacy.

The discovery and development of CAS No. 1207009 - 27 - 5 represent a significant milestone in organic synthesis and drug design. Its versatile structure and diverse biological activities position it as a key player in addressing unmet medical needs across various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to make a substantial impact on both human health and agricultural productivity.